Cas no 1060811-73-5 (1-(2-chloropyridin-4-yl)cyclopropan-1-amine)

• Product Name: 1-(2-chloropyridin-4-yl)cyclopropan-1-amine
• CAS No: 1060811-73-5
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD13188884
• CID: 2853299
• PubChem ID: 72212003
• Update Time: 2025-05-20

1-(2-chloropyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-PYRIDIN-4-YL)-CYCLOPROPYLAMINE
• AB67319
• 1-(2-CHLOROPYRIDIN-4-YL)CYCLOPROPANAMINE
• 1-(2-CHLOROPYRIDIN-4-YL)CYCLOPROPAN-1-AMINE
• 1-(2-chloropyridin-4-yl)cyclopropan-1-amine

• MDL： MFCD13188884
• Inchi： 1S/C8H9ClN2/c9-7-5-6(1-4-11-7)8(10)2-3-8/h1,4-5H,2-3,10H2
• InChI Key： OHMWFACDYCRXQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(2-chloropyridin-4-yl)cyclopropan-1-amine

Introduction to 1-(2-chloropyridin-4-yl)cyclopropan-1-amine (CAS No: 1060811-73-5)

1-(2-chloropyridin-4-yl)cyclopropan-1-amine, also known by its CAS number 1060811-73, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloropyridine ring with a cyclopropylamine group, making it a versatile molecule with potential applications in drug discovery and material science.

The molecular structure of 1-(2-chloropyridin-4-yl)cyclopropan is notable for its bicyclic framework, which includes a six-membered pyridine ring substituted with a chlorine atom at the 2-position and a cyclopropane ring attached via an amine group at the 4-position of the pyridine ring. This configuration imparts unique electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic properties of chloropyridine derivatives. Studies using density functional theory (DFT) have revealed that the presence of the chlorine substituent significantly alters the electron distribution within the pyridine ring, enhancing the compound's reactivity towards electrophilic substitution reactions. This insight has opened new avenues for synthesizing derivatives with tailored electronic properties.

In terms of synthesis, cyclopropylamine-containing compounds are typically prepared through either thermal cyclization or transition-metal-catalyzed coupling reactions. For chloropyridin-cyclopropane amine, researchers have employed a combination of nucleophilic aromatic substitution and subsequent cyclopropylation to achieve high yields. These methods not only ensure the purity of the final product but also allow for fine-tuning of the substituents on the pyridine ring, enabling the creation of structurally diverse analogs.

The pharmacological potential of chloropyridin-cyclopropane amine lies in its ability to modulate various biological targets. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound in anticancer drug development. Additionally, its unique structure suggests potential applications in other therapeutic areas, such as neurodegenerative diseases and inflammation.

Beyond its biological applications, cyclopropylamine derivatives are also being explored for their role in materials science. The rigid and strained cyclopropane ring can impart mechanical strength to polymers when incorporated into their backbone. Researchers are currently investigating how substituents like chloropyridine can influence the mechanical properties of such materials, paving the way for innovative applications in advanced composites and nanotechnology.

In conclusion, chloropyridin-cyclopropane amine, with its distinctive chemical structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, materials science, and beyond, underscoring its importance as a versatile building block in modern chemistry.